Cas no 64163-10-6 (2,5-Dibromo-3-phenylpyrazine)

• Product Name: 2,5-Dibromo-3-phenylpyrazine
• CAS No: 64163-10-6
• MF: C₁₀H₆Br₂N₂
• MW: 313.976040363312
• MDL: MFCD30742908
• CID: 4094222
• PubChem ID: 12405793
• Update Time: 2025-07-23

2,5-Dibromo-3-phenylpyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-dibromo-3-phenyl-
• 2,5-dibromo-3-phenylpyrazine
• YDDLKNUEOINATJ-UHFFFAOYSA-N
• AS-60436
• SCHEMBL11225228
• A12717
• 64163-10-6
• AKOS037645374
• 2,5-Dibromo-3-phenylpyrazine

• MDL： MFCD30742908
• Inchi： 1S/C10H6Br2N2/c11-8-6-13-10(12)9(14-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： YDDLKNUEOINATJ-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2)=NC(=CN=1)Br

Computed Properties

• Exact Mass: 313.88772g/mol
• Monoisotopic Mass: 311.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-Dibromo-3-phenylpyrazine

Introduction to 2,5-Dibromo-3-phenylpyrazine (CAS No. 64163-10-6)

2,5-Dibromo-3-phenylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 64163-10-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms at the 1 and 4 positions. The presence of bromine substituents at the 2 and 5 positions, along with a phenyl group at the 3 position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2,5-Dibromo-3-phenylpyrazine offers a versatile platform for further functionalization, enabling the synthesis of a wide array of derivatives with potential biological activity. In recent years, there has been growing interest in exploring the pharmacological properties of pyrazine derivatives, particularly those incorporating bromine atoms, due to their ability to modulate various biological targets. This compound has been studied for its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of 2,5-Dibromo-3-phenylpyrazine is its utility as a building block in medicinal chemistry. The brominated pyrazine core provides reactive sites for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse functional groups, enhancing the compound's versatility in drug design.

Recent studies have highlighted the importance of halogenated pyrazines in medicinal chemistry. For instance, 2,5-Dibromo-3-phenylpyrazine has been utilized in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromine atoms serve as handles for further derivatization, enabling the optimization of binding affinity and selectivity against target proteins. This has led to several promising candidates entering preclinical development pipelines.

The electronic properties of 2,5-Dibromo-3-phenylpyrazine also make it an attractive candidate for materials science applications. Pyrazine derivatives exhibit interesting optoelectronic characteristics, which have been explored in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine substituents can influence electron delocalization within the molecule, affecting its charge transport properties. This has spurred research into developing novel materials based on halogenated pyrazines for advanced technological applications.

In addition to its synthetic utility, 2,5-Dibromo-3-phenylpyrazine has been investigated for its potential role in bioorganic chemistry. The compound's ability to participate in metal-catalyzed reactions has opened new avenues for constructing complex organic molecules. These reactions are often employed in natural product synthesis and total synthesis efforts, where 2,5-Dibromo-3-phenylpyrazine serves as a key intermediate.

The pharmaceutical industry has also shown interest in 2,5-Dibromo-3-phenylpyrazine due to its potential as an anti-inflammatory agent. Preliminary studies suggest that derivatives of this compound may interact with inflammatory pathways by modulating enzyme activity or receptor binding. While further research is needed to fully elucidate its mechanism of action, these findings underscore its therapeutic promise.

From a synthetic chemistry perspective, 2,5-Dibromo-3-phenylpyrazine exemplifies the power of heterocyclic compounds as scaffolds for drug discovery. Its structural features allow for diverse modifications while maintaining core biological activity. This balance between structural flexibility and functional robustness makes it an invaluable asset in modern medicinal chemistry.

The growing body of literature on halogenated pyrazines underscores their significance in contemporary chemical research. As synthetic methodologies continue to advance, compounds like 2,5-Dibromo-3-phenylpyrazine will undoubtedly play a pivotal role in discovering new drugs and materials with tailored properties.